
Personal protective equipment for handling
NAMOLINE

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NAMOLINE

Cat. No.: B3130362 Get Quote

Essential Safety and Handling Guide for
NAMOLINE
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling NAMOLINE. Adherence to these

procedures is critical for ensuring laboratory safety and proper disposal.

Chemical and Physical Properties
A summary of the known quantitative data for NAMOLINE is provided below for easy

reference.
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Property Value Source

Molecular Formula C10H3ClF3NO4
DC Chemicals[1], BOC

Sciences[2]

Molecular Weight 293.58
DC Chemicals[1], BOC

Sciences[2]

Boiling Point 307.4±42.0°C at 760 mmHg BOC Sciences[2]

Density 1.7±0.1 g/cm3 BOC Sciences[2]

Appearance Solid DC Chemicals[1]

Purity ≥95% BOC Sciences[2]

Storage Temperature
-20°C (powder) or -80°C (in

solvent)
DC Chemicals[1]

Hazard Identification and Personal Protective
Equipment (PPE)
NAMOLINE is classified with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[1]

Acute aquatic toxicity (Category 1), H400: Very toxic to aquatic life.[1]

Chronic aquatic toxicity (Category 1), H410: Very toxic to aquatic life with long-lasting effects.

[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling NAMOLINE:
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PPE Category Specific Equipment

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves

Skin and Body Protection Impervious clothing

Respiratory Protection Suitable respirator

Experimental Protocols: Handling and Disposal
Strict adherence to the following protocols is necessary to ensure safety and proper disposal.

Handling Protocol:

Ventilation: Use NAMOLINE only in areas with appropriate exhaust ventilation.[1]

Avoid Contact: Avoid inhalation, and contact with eyes and skin.[1]

Aerosol Prevention: Avoid the formation of dust and aerosols.[1]

Prohibited Actions: Do not eat, drink, or smoke when using this product.[1]

Hygiene: Wash skin thoroughly after handling.[1]

Spill Protocol:

Containment: Collect any spillage.[1]

Environmental Protection: Keep the product away from drains, water courses, or the soil.[1]

Storage Protocol:

Container: Keep the container tightly sealed.[1]

Location: Store in a cool, well-ventilated area.[1]

Environmental Conditions: Keep away from direct sunlight and sources of ignition.[1]
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Temperature: Store at -20°C as a powder or -80°C when in solvent.[1]

Disposal Protocol:

Waste Disposal: Dispose of contents and container to an approved waste disposal plant.[1]

Workflow for Safe Handling of NAMOLINE
The following diagram outlines the logical workflow for the safe handling of NAMOLINE, from

preparation to disposal.

Preparation Handling Cleanup & Disposal

Review SDS Don PPE Weigh NAMOLINE in Ventilated Hood Perform Experiment Decontaminate Work Area Dispose of Waste in Approved Container Doff PPE Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of NAMOLINE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Namoline|342795-11-3|MSDS [dcchemicals.com]

2. bocsci.com [bocsci.com]

To cite this document: BenchChem. [Personal protective equipment for handling
NAMOLINE]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3130362#personal-protective-equipment-for-
handling-namoline]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://dcchemicals.com/msds/MSDS_DC47940.html
https://dcchemicals.com/msds/MSDS_DC47940.html
https://www.benchchem.com/product/b3130362?utm_src=pdf-body
https://www.benchchem.com/product/b3130362?utm_src=pdf-body
https://www.benchchem.com/product/b3130362?utm_src=pdf-body-img
https://www.benchchem.com/product/b3130362?utm_src=pdf-body
https://www.benchchem.com/product/b3130362?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC47940.html
https://www.bocsci.com/product/namoline-cas-342795-11-3-60116.html
https://www.benchchem.com/product/b3130362#personal-protective-equipment-for-handling-namoline
https://www.benchchem.com/product/b3130362#personal-protective-equipment-for-handling-namoline
https://www.benchchem.com/product/b3130362#personal-protective-equipment-for-handling-namoline
https://www.benchchem.com/product/b3130362#personal-protective-equipment-for-handling-namoline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3130362?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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